Cas no 141212-68-2 (Pyrimidine, 2-[(1-methyl-1H-1,2,4-triazol-3-yl)thio]-)

• Product Name: Pyrimidine, 2-[(1-methyl-1H-1,2,4-triazol-3-yl)thio]-
• CAS No: 141212-68-2
• MF: C₇H₇N₅S
• MW: 193.228978395462
• CID: 1301760
• Update Time: 2024-08-03

Pyrimidine, 2-[(1-methyl-1H-1,2,4-triazol-3-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-[(1-methyl-1H-1,2,4-triazol-3-yl)thio]-

• Inchi： 1S/C7H7N5S/c1-12-5-10-7(11-12)13-6-8-3-2-4-9-6/h2-5H,1H3
• InChI Key： SOGBIXRVFDNQEO-UHFFFAOYSA-N
• SMILES： C1(SC2N=CN(C)N=2)=NC=CC=N1

Computed Properties

• Exact Mass: 193.04241

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 438.9±28.0 °C(Predicted)
• PSA: 56.49
• pka: 0.85±0.10(Predicted)